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Compound of Interest

Compound Name: 2-Hydroxy-3-methoxybenzonitrile

Cat. No.: B1314107

An In-depth Technical Guide to 2-Hydroxy-3-methoxybenzonitrile

This guide provides essential information regarding the molecular properties of 2-Hydroxy-3-
methoxybenzonitrile, a chemical compound relevant to researchers, scientists, and
professionals in the field of drug development.

Molecular Data

The fundamental molecular characteristics of 2-Hydroxy-3-methoxybenzonitrile are
summarized in the table below. This data is critical for a variety of experimental and analytical

procedures.
Property Value
Molecular Formula CsH7NO2[1][2][3]
Molecular Weight 149.15 g/mol [1][2]

Experimental Protocols

Detailed experimental protocols for the determination of molecular formula and weight typically
involve technigues such as mass spectrometry and elemental analysis. High-resolution mass
spectrometry (HRMS) would be employed to determine the precise molecular weight, from
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which the molecular formula can be deduced. Elemental analysis provides the percentage
composition of each element, further confirming the molecular formula.

Logical Relationship of Molecular Properties

The following diagram illustrates the direct relationship between the chemical compound and
its fundamental molecular identifiers.
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Caption: Relationship between compound name, formula, and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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